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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of N-Methylmescaline hydrochloride. Given the limited publicly available,

compound-specific safety data, this guidance is based on best practices for handling potent,

biologically active research chemicals and data from structurally similar phenethylamines. A

thorough risk assessment should be conducted prior to handling this compound.

Hazard Identification and Immediate Precautions
N-Methylmescaline hydrochloride is a phenethylamine derivative intended for research and

forensic applications.[1] The toxicological properties of this compound have not been

thoroughly investigated.[2] Therefore, it should be handled with extreme caution, assuming

high potency and potential for adverse health effects. All routes of exposure (inhalation,

ingestion, skin, and eye contact) should be considered potentially hazardous.

In case of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) if available.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following table

outlines the recommended PPE for handling N-Methylmescaline hydrochloride.
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Body Part Protection Level Specifications Rationale

Hands Double Gloving

Inner Glove: Nitrile.

Outer Glove:

Chemical-resistant

nitrile or neoprene.

Provides a robust

barrier against skin

contact. Double

gloving offers

additional protection in

case the outer glove is

breached.

Eyes & Face Full Coverage

Safety Goggles:

Chemical splash

goggles conforming to

recognized standards

(e.g., ANSI Z87.1).

Face Shield: To be

worn over safety

goggles, especially

when there is a risk of

splashes or aerosol

generation.

Protects against

accidental splashes to

the eyes and face,

which are primary

routes of exposure.

Respiratory As-Needed Basis

NIOSH-approved

Respirator: Required

when handling

powders outside of a

certified chemical

fume hood or

ventilated enclosure to

prevent inhalation.

The type of respirator

should be selected

based on a risk

assessment.

Minimizes the risk of

inhaling fine particles

or aerosols.

Body Full Coverage Laboratory Coat:

Long-sleeved, flame-

resistant lab coat with

snug-fitting cuffs.

Prevents

contamination of

personal clothing and

skin.
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Chemical Apron:

Recommended when

handling larger

quantities or when

there is a significant

splash risk.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing exposure risk.

Preparation:

Conduct a pre-work risk assessment.

Ensure all necessary PPE is available and in good condition.

Verify that a properly functioning chemical fume hood and emergency equipment

(eyewash station, safety shower) are accessible.

Prepare all necessary equipment and reagents before handling the compound.

Handling (in a Chemical Fume Hood):

All manipulations of N-Methylmescaline hydrochloride, especially as a solid, should be

performed within a certified chemical fume hood to control airborne particles.

Use tools and techniques that minimize dust generation.

For weighing, use an analytical balance inside the fume hood or a ventilated balance

enclosure.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Post-Handling:
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Decontaminate all surfaces and equipment that have come into contact with the

compound using an appropriate solvent.

Carefully remove and dispose of all contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Quantitative Data Summary
Specific quantitative toxicity and exposure limit data for N-Methylmescaline hydrochloride
are not readily available. The following table provides data for the related compound, Mescaline

hydrochloride, to serve as a conservative reference.

Compound CAS Number
Molecular
Formula

Molecular
Weight

Acute Toxicity
(Oral LD50,
mouse)

N-

Methylmescaline

hydrochloride

6308-81-2 C₁₂H₁₉NO₃ • HCl 261.7 g/mol
Data not

available

Mescaline

hydrochloride
832-92-8 C₁₁H₁₇NO₃ • HCl 247.72 g/mol 800 mg/kg[3]

Note: The absence of data does not imply that N-Methylmescaline hydrochloride is safe. It

should be handled as a potent compound with unknown toxicity.

Disposal Plan
Proper disposal of N-Methylmescaline hydrochloride and any contaminated materials is

critical to prevent environmental contamination and accidental exposure.

Waste Identification: All materials that have come into contact with N-Methylmescaline
hydrochloride, including unused compound, contaminated labware (e.g., pipette tips, vials),

and used PPE, must be treated as hazardous waste.

Waste Segregation and Collection:
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Collect solid and liquid waste in separate, clearly labeled, and sealed containers.

The container must be compatible with the chemical waste.

Label the waste container with "Hazardous Waste" and the full chemical name: "N-
Methylmescaline hydrochloride."

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

area, away from incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of this chemical down the drain or in the regular trash.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling N-Methylmescaline
hydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Methylmescaline Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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